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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

methyl sulfate

Cat. No.: B1251867 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is a cornerstone of a safe and compliant operational

environment. This guide provides essential, step-by-step procedures for the disposal of 1-
Butyl-3-methylimidazolium methyl sulfate, ensuring the safety of personnel and the

protection of the environment.

Immediate Safety and Handling Precautions
Prior to initiating any disposal process, it is critical to handle 1-Butyl-3-methylimidazolium
methyl sulfate with appropriate care. This substance is classified as a skin corrosive

(Category 1B) and can cause severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields conforming to EN166, or goggles. A

face shield is also recommended.[1][3]

Hand Protection: Handle with gloves that have been inspected prior to use. Use a proper

glove removal technique to avoid skin contact.[3]

Body Protection: Wear protective clothing.[3]
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Respiratory Protection: In poorly ventilated areas or in case of aerosol formation, use a

suitable respirator with a type ABEK (EN14387) filter.[1][4]

Step-by-Step Disposal Procedure
Disposal of 1-Butyl-3-methylimidazolium methyl sulfate must be carried out in accordance

with all applicable national and local regulations. Never dispose of this chemical down the drain

or into the environment.[2]

Consult Institutional Guidelines: Before proceeding, review your institution's specific

chemical waste disposal protocols. Your Environmental Health and Safety (EHS) department

is the primary resource for guidance.

Containment: Ensure the waste is stored in a suitable, clearly labeled, and securely sealed

container to prevent leaks.[2] Keep the container in a cool, dry, and well-ventilated area.[2]

Waste Characterization: The waste must be properly characterized. Based on available

safety data, this chemical is a combustible, corrosive hazardous material.[1]

Waste Collection:

Small Spills: For minor spills, absorb the material with inert material such as sand, earth,

or vermiculite.[5] Sweep or shovel the material into a suitable, closed container for

disposal.[2]

Unused Product: Dispose of the unused product in its original container if possible,

ensuring it is tightly closed.[2]

Engage a Licensed Waste Disposal Contractor: The disposal of this chemical waste must be

handled by a licensed and approved waste disposal plant. Provide the contractor with the

Safety Data Sheet (SDS) for 1-Butyl-3-methylimidazolium methyl sulfate.

Documentation: Maintain a record of the disposal process, including the date, quantity of

waste, and the name of the disposal contractor.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for 1-Butyl-3-
methylimidazolium methyl sulfate.

Property Value Reference

CAS Number 401788-98-5 [3]

Molecular Formula C₉H₁₈N₂O₄S [1]

Molecular Weight 250.32 g/mol [1]

Appearance Liquid

Density 1.22 g/cm³ at 21 °C [6]

Viscosity 163 cP at 25 °C [6]

Conductivity 2.20 mS/cm at 30 °C [6]

Melting Point -20 °C [6]

Storage Temperature Store in a cool place. [2]

GHS Hazard Codes
H314 (Causes severe skin

burns and eye damage)
[1][2]

GHS Precautionary Codes
P280, P303+P361+P353,

P305+P351+P338, P310
[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1-Butyl-3-methylimidazolium methyl sulfate.
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Disposal Workflow for 1-Butyl-3-methylimidazolium methyl sulfate

Preparation

Containment & Labeling

Disposal Process

Spill Response

Start: Identify Waste for Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Small Spill Occurs

Review Safety Data Sheet (SDS)

Is waste in a suitable container?

Transfer to a labeled, sealed container

No

Ensure container is clearly labeled
'Hazardous Waste' and with chemical name

Yes

Consult Institutional EHS Guidelines

Contact Licensed Waste Disposal Vendor

Schedule Waste Pickup

Document Disposal Record

End: Waste Disposed Compliantly

Absorb with inert material

Collect into a suitable container

Click to download full resolution via product page

Disposal Workflow Diagram
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Ionic Liquid Recycling and Future Perspectives
While direct disposal is the current standard for many laboratory-scale operations, the field of

ionic liquid chemistry is actively exploring recycling and recovery methods to enhance

sustainability. Techniques such as thermal treatment, centrifugation, adsorption, and

electrodialysis are being investigated to recover and reuse ionic liquids, which is crucial for both

resource conservation and environmental protection. Research into the use of ionic liquids for

metal recovery and other applications highlights their potential as "designer solvents" for

greener chemical processes.[7][8] As these technologies mature, they may offer more

sustainable alternatives to the disposal of ionic liquid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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